4,5alpha-Dihydrocortisone
4,5alpha-Dihydrocortisone
4,5alpha-dihydrocortisone is the 5alpha-stereoisomer of 4,5-dihydrocortisone. It is a 3-oxo-5alpha-steroid, a primary alpha-hydroxy ketone and a 4,5-dihydrocortisone.
Brand Name:
Vulcanchem
CAS No.:
1482-51-5
VCID:
VC20939747
InChI:
InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12,14-15,18,22,26H,3-11H2,1-2H3/t12-,14-,15-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CCC(=O)CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
4,5alpha-Dihydrocortisone
CAS No.: 1482-51-5
Cat. No.: VC20939747
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4,5alpha-dihydrocortisone is the 5alpha-stereoisomer of 4,5-dihydrocortisone. It is a 3-oxo-5alpha-steroid, a primary alpha-hydroxy ketone and a 4,5-dihydrocortisone. |
|---|---|
| CAS No. | 1482-51-5 |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (5S,8S,9S,10S,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,4,5,6,7,8,9,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,11-dione |
| Standard InChI | InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12,14-15,18,22,26H,3-11H2,1-2H3/t12-,14-,15-,18+,19-,20-,21-/m0/s1 |
| Standard InChI Key | YCLWEYIBFOLMEM-FZPGBCFJSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C |
| SMILES | CC12CCC(=O)CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C |
| Canonical SMILES | CC12CCC(=O)CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C |
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